Cas no 120985-68-4 (5-Methyl-2-(trifluoromethyl)benzoic acid)

5-Methyl-2-(trifluoromethyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its trifluoromethyl and methyl substituents on the benzene ring. This compound is widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing trifluoromethyl group enhances reactivity and metabolic stability. The methyl group further influences steric and electronic properties, making it valuable for fine-tuning molecular interactions. Its high purity and consistent quality ensure reliable performance in coupling reactions, esterifications, and other transformations. The compound’s stability under standard conditions and compatibility with diverse reaction conditions make it a preferred choice for research and industrial applications requiring precise structural modifications.
5-Methyl-2-(trifluoromethyl)benzoic acid structure
120985-68-4 structure
Product Name:5-Methyl-2-(trifluoromethyl)benzoic acid
CAS No:120985-68-4
MF:C9H7F3O2
MW:204.145893335342
MDL:MFCD06660291
CID:1037509
PubChem ID:14203325
Update Time:2025-06-07

5-Methyl-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-(trifluoromethyl)benzoic acid
    • 2-trifluoromethyl-5-methylbenzoic acid
    • 5-Methyl-2-trifluoromethyl-benzoic acid
    • AG-A-86344
    • CTK6B6470
    • JRD-1905
    • SBB093244
    • SureCN1464091
    • 5-Methyl-2-(trifluoromethyl)
    • MDL: MFCD06660291
    • Inchi: 1S/C9H7F3O2/c1-5-2-3-7(9(10,11)12)6(4-5)8(13)14/h2-4H,1H3,(H,13,14)
    • InChI Key: YYEMDMKMHBXYPV-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C)=CC=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 204.03981
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • Melting Point: 90-94℃
  • Solubility: Soluble in alcohol.
  • PSA: 37.3

5-Methyl-2-(trifluoromethyl)benzoic acid Pricemore >>

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